molecular formula C6H10O2 B6231534 (2R)-2-cyclopropylpropanoic acid CAS No. 2248209-57-4

(2R)-2-cyclopropylpropanoic acid

Cat. No.: B6231534
CAS No.: 2248209-57-4
M. Wt: 114.14 g/mol
InChI Key: AMOJMSPUYHSMKI-SCSAIBSYSA-N
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Description

(2R)-2-cyclopropylpropanoic acid is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.14 g/mol. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis of (2R)-2-cyclopropylpropanoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclopropane", "Bromine", "Sodium hydroxide", "Diethyl malonate", "Ethyl chloroformate", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Bromination of cyclopropane using bromine in the presence of sodium hydroxide to yield 1,1-dibromocyclopropane.", "Step 2: Reaction of 1,1-dibromocyclopropane with diethyl malonate in the presence of sodium ethoxide to yield 2-(1,1-dibromocyclopropyl)malonic acid diethyl ester.", "Step 3: Hydrolysis of 2-(1,1-dibromocyclopropyl)malonic acid diethyl ester using hydrochloric acid to yield 2-(1,1-dibromocyclopropyl)malonic acid.", "Step 4: Decarboxylation of 2-(1,1-dibromocyclopropyl)malonic acid using sodium bicarbonate to yield 1-bromo-2-cyclopropylpropane.", "Step 5: Reduction of 1-bromo-2-cyclopropylpropane using sodium borohydride in the presence of acetic acid to yield (2R)-2-cyclopropylpropanol.", "Step 6: Oxidation of (2R)-2-cyclopropylpropanol using ethyl chloroformate and sodium hydroxide to yield (2R)-2-cyclopropylpropanoic acid.", "Step 7: Purification of (2R)-2-cyclopropylpropanoic acid using water and sodium chloride." ] }

CAS No.

2248209-57-4

Molecular Formula

C6H10O2

Molecular Weight

114.14 g/mol

IUPAC Name

(2R)-2-cyclopropylpropanoic acid

InChI

InChI=1S/C6H10O2/c1-4(6(7)8)5-2-3-5/h4-5H,2-3H2,1H3,(H,7,8)/t4-/m1/s1

InChI Key

AMOJMSPUYHSMKI-SCSAIBSYSA-N

Isomeric SMILES

C[C@H](C1CC1)C(=O)O

Canonical SMILES

CC(C1CC1)C(=O)O

Purity

95

Origin of Product

United States

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